Cas no 1331903-64-0 (S-(2-Hydroxyethyl-d4)-L-cysteine)

• Product Name: S-(2-Hydroxyethyl-d4)-L-cysteine
• CAS No: 1331903-64-0
• MF: C₅H₁₁NO₃S
• MW: 169.235387086868
• CID: 4554278
• Update Time: 2025-05-20

S-(2-Hydroxyethyl-d4)-L-cysteine Chemical and Physical Properties

Names and Identifiers

• S-(2-Hydroxyethyl-d4)-L-cysteine
• MWFRVMDVLYIXJF-QKFGUNHMSA-N

• Inchi： 1S/C5H11NO3S/c6-4(5(8)9)3-10-2-1-7/h4,7H,1-3,6H2,(H,8,9)/t4-/m0/s1/i1D2,2D2
• InChI Key： MWFRVMDVLYIXJF-QKFGUNHMSA-N
• SMILES： C(O)(=O)[C@@H](N)CSC([2H])([2H])C([2H])([2H])O

Additional information on S-(2-Hydroxyethyl-d4)-L-cysteine

Comprehensive Guide to S-(2-Hydroxyethyl-d4)-L-cysteine (CAS No. 1331903-64-0): Applications, Properties, and Research Insights

In the realm of biochemical research and pharmaceutical development, S-(2-Hydroxyethyl-d4)-L-cysteine (CAS No. 1331903-64-0) has emerged as a compound of significant interest. This deuterated derivative of L-cysteine is widely utilized in metabolic studies, isotope labeling, and drug discovery. Its unique structure, featuring a deuterated hydroxyethyl group, enhances its utility in NMR spectroscopy and mass spectrometry, making it indispensable for researchers aiming to trace metabolic pathways or improve analytical precision.

The growing demand for stable isotope-labeled compounds like S-(2-Hydroxyethyl-d4)-L-cysteine reflects broader trends in personalized medicine and precision oncology. Scientists frequently search for terms such as "deuterated amino acids in drug development" or "applications of labeled cysteine in metabolomics," underscoring the compound's relevance. Its role in redox biology and antioxidant research further aligns with current inquiries into cellular oxidative stress and aging mechanisms.

From a chemical perspective, S-(2-Hydroxyethyl-d4)-L-cysteine exhibits high purity (>98%) and stability under standard laboratory conditions. Its deuterium atoms (d4-labeling) minimize kinetic isotope effects, enabling accurate tracer studies without disrupting biological systems. Researchers often pair it with techniques like LC-MS or HPLC to investigate protein modifications or thiol-disulfide dynamics—topics trending in proteomics forums and biomarker discovery discussions.

Beyond academia, industries leverage this compound for quality control in biopharmaceuticals, particularly in monoclonal antibody production. Searches for "isotopic standards in biomanufacturing" highlight its industrial appeal. Environmental scientists also explore its use in pollutant degradation studies, given cysteine derivatives' role in metal chelation—a hotspot for green chemistry initiatives.

Future directions for S-(2-Hydroxyethyl-d4)-L-cysteine may include neuroscience applications, as cysteine metabolism is linked to glutathione synthesis and neuroprotection. With rising interest in neurodegenerative diseases, this compound could bridge gaps in understanding thiol-based therapeutics. Its compatibility with high-throughput screening platforms further positions it as a versatile tool for next-gen drug candidates.